4-[2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)pyrrolidine-1-carbonyl]benzaldehyde

• IUPAC Name: 4-[2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)pyrrolidine-1-carbonyl]benzaldehyde
• InChI: InChI=1S/C19H22N4O2/c24-13-14-7-9-15(10-8-14)19(25)22-12-4-5-16(22)18-21-20-17-6-2-1-3-11-23(17)18/h7-10,13,16H,1-6,11-12H2
• InChI Key: HZAONAHGRVWNPH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN=C(N2CC1)C3CCCN3C(=O)C4=CC=C(C=C4)C=O
• Molecular Formula: C19H22N4O2
• Molecular Weight: 338.4 g/mol
• CAS No.: 1281153-21-6

Description

The compound “4-[2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)pyrrolidine-1-carbonyl]benzaldehyde” is a complex organic molecule. It is related to the class of compounds known as 1,2,4-triazoloazepines.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of 6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylacetonitrile with carboxylic acid anhydrides and chlorides. The acylation products are formed at the nitrogen atom in the heteroring or methylene carbon atom, depending on the conditions and nature of the acylating agent.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its IUPAC name and similar compounds. It contains a 1,2,4-triazolo[4,3-a]azepin ring, which is a seven-membered ring with three nitrogen atoms and four carbon atoms.

Chemical Reactions Analysis

The compound can undergo acylation reactions with carboxylic acid anhydrides and chlorides. The exact reactions would depend on the specific conditions and the nature of the acylating agent.

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound is part of a unique collection of chemicals provided to early discovery researchers

Mode of Action

It’s known that the compound undergoes certain reactions such as intermolecular cyclization and acylation , which might influence its interaction with its targets.

Biochemical Pathways

Compounds with similar structures have been found to influence the mitochondrial apoptotic pathway . This suggests that this compound might also have an impact on apoptosis or other cell death pathways.

Pharmacokinetics

Some predicted properties include a density of 15±01 g/cm³, a boiling point of 4849±550 °C at 760 mmHg, and a vapor pressure of 00±12 mmHg at 25°C . These properties might impact the compound’s bioavailability and pharmacokinetics.

Result of Action

Compounds with similar structures have been found to up-regulate bax and down-regulate bcl2, leading to the activation of caspase 3 in ht-29 cells and initiation of cell death via the mitochondrial apoptotic pathway . This suggests that this compound might have similar effects.